Cas no 1806976-66-8 (6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid
• CAS No: 1806976-66-8
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4891124
• Update Time: 2025-10-31

6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid

• Inchi： 1S/C9H8BrF2NO3/c10-3-4-1-5(8(11)12)6(2-7(14)15)9(16)13-4/h1,8H,2-3H2,(H,13,16)(H,14,15)
• InChI Key： TUPAAGZYRCVVME-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C(N1)=O)CC(=O)O

Computed Properties

• Exact Mass: 294.96556 g/mol
• Monoisotopic Mass: 294.96556 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 296.07
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid

Professional Introduction to 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic Acid (CAS No. 1806976-66-8)

6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1806976-66-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both bromomethyl and difluoromethyl substituents makes it a versatile building block for medicinal chemists, enabling the construction of complex molecular architectures with tailored biological activities.

The bromomethyl group in this compound is particularly noteworthy for its reactivity, which allows for further functionalization through nucleophilic substitution reactions. This property is exploited in the synthesis of various pharmacophores, including those targeting neurological disorders, infectious diseases, and cancer. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design. These features collectively contribute to the compound's significance in the development of novel therapeutic agents.

In recent years, 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid has been extensively studied for its potential applications in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown promising results in the development of inhibitors targeting tyrosine kinases, which are known to be involved in tumor growth and metastasis.

The hydroxypyridine core of 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid also contributes to its pharmacological relevance. Pyridine derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The hydroxyl group further enhances the compound's solubility and bioavailability, which are essential factors for drug efficacy. These characteristics make it an attractive scaffold for medicinal chemists seeking to develop new drugs with improved pharmacokinetic profiles.

Advances in computational chemistry have also played a pivotal role in understanding the interactions of 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid with biological targets. Molecular docking studies have revealed that this compound can bind effectively to the active sites of various enzymes and receptors, suggesting its potential as a lead compound for drug development. These studies have been complemented by experimental validations, which have confirmed the binding affinities and mode of interaction predicted by computational models.

The synthesis of 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromomethyl group is typically achieved through bromination reactions, while the difluoromethyl group is incorporated via fluorination techniques. These synthetic strategies have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

In conclusion, 6-(Bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1806976-66-8) is a multifaceted compound with significant potential in drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Recent research has highlighted its role in developing kinase inhibitors and other therapeutic agents, underscoring its importance in modern medicinal chemistry.